1-cyclohexyl-3-[(E)-(3-oxoinden-1-ylidene)amino]thiourea

• IUPAC Name: 1-cyclohexyl-3-[(E)-(3-oxoinden-1-ylidene)amino]thiourea
• InChI: InChI=1S/C16H19N3OS/c20-15-10-14(12-8-4-5-9-13(12)15)18-19-16(21)17-11-6-2-1-3-7-11/h4-5,8-9,11H,1-3,6-7,10H2,(H2,17,19,21)/b18-14+
• InChI Key: YMSGOPJJJNEVJJ-NBVRZTHBSA-N
• Canonical SMILES: C1CCC(CC1)NC(=S)NN=C2CC(=O)C3=CC=CC=C23
• Isomeric SMILES: C1CCC(CC1)NC(=S)N/N=C/2\CC(=O)C3=CC=CC=C23
• Molecular Formula: C16H19N3OS
• Molecular Weight: 301.4 g/mol

Description

1-cyclohexyl-3-[(E)-(3-oxoinden-1-ylidene)amino]thiourea, also known as SU6656, is a small molecule inhibitor that has been widely used in scientific research. It is a potent and selective inhibitor of Src family kinases, which are involved in various cellular processes such as cell growth, differentiation, and survival. SU6656 has been shown to have potential applications in cancer research, immunology, and neuroscience.

Mechanism of Action

1-cyclohexyl-3-[(E)-(3-oxoinden-1-ylidene)amino]thiourea inhibits Src family kinases by binding to the ATP-binding site of the kinase domain. This prevents the transfer of phosphate groups from ATP to target proteins, thereby blocking the downstream signaling pathways. 1-cyclohexyl-3-[(E)-(3-oxoinden-1-ylidene)amino]thiourea has been shown to be a competitive inhibitor of ATP binding, with a Ki value of 0.4 nM for Src kinase.
Biochemical and Physiological Effects:
1-cyclohexyl-3-[(E)-(3-oxoinden-1-ylidene)amino]thiourea has been shown to have various biochemical and physiological effects in different cell types. It has been reported to inhibit cell proliferation, induce cell cycle arrest, and promote apoptosis in cancer cells. In addition, 1-cyclohexyl-3-[(E)-(3-oxoinden-1-ylidene)amino]thiourea has been shown to inhibit the migration and invasion of cancer cells, suggesting a potential role in cancer metastasis. In immunology, 1-cyclohexyl-3-[(E)-(3-oxoinden-1-ylidene)amino]thiourea has been used to study the role of Src kinases in T cell activation and differentiation. In neuroscience, 1-cyclohexyl-3-[(E)-(3-oxoinden-1-ylidene)amino]thiourea has been shown to modulate synaptic plasticity and memory formation.

Advantages and Limitations for Lab Experiments

The advantages of using 1-cyclohexyl-3-[(E)-(3-oxoinden-1-ylidene)amino]thiourea in lab experiments include its high potency and selectivity for Src family kinases, which allows for specific inhibition of these kinases without affecting other signaling pathways. In addition, 1-cyclohexyl-3-[(E)-(3-oxoinden-1-ylidene)amino]thiourea has been extensively characterized in various cell types and animal models, providing a reliable tool for scientific research. However, the limitations of using 1-cyclohexyl-3-[(E)-(3-oxoinden-1-ylidene)amino]thiourea include its potential off-target effects and toxicity at high concentrations. Therefore, careful dose-response experiments are required to determine the optimal concentration of 1-cyclohexyl-3-[(E)-(3-oxoinden-1-ylidene)amino]thiourea for each experiment.

Future Directions

There are several future directions for the use of 1-cyclohexyl-3-[(E)-(3-oxoinden-1-ylidene)amino]thiourea in scientific research. One potential application is in cancer therapy, where 1-cyclohexyl-3-[(E)-(3-oxoinden-1-ylidene)amino]thiourea could be used as a targeted therapy for tumors that overexpress Src kinases. In addition, 1-cyclohexyl-3-[(E)-(3-oxoinden-1-ylidene)amino]thiourea could be used in combination with other chemotherapeutic agents to enhance their efficacy. Another future direction is in neuroscience, where 1-cyclohexyl-3-[(E)-(3-oxoinden-1-ylidene)amino]thiourea could be used to study the role of Src kinases in synaptic plasticity and memory formation. Finally, 1-cyclohexyl-3-[(E)-(3-oxoinden-1-ylidene)amino]thiourea could be used to develop new inhibitors of Src family kinases with improved potency and selectivity.

Synthesis Methods

The synthesis of 1-cyclohexyl-3-[(E)-(3-oxoinden-1-ylidene)amino]thiourea involves several steps, including the condensation of 3-oxoindan-1-carboxylic acid with thiourea, followed by cyclization and hydrogenation. The final product is obtained after purification through column chromatography. The synthesis process has been optimized to obtain high yields and purity of the compound.

Scientific Research Applications

1-cyclohexyl-3-[(E)-(3-oxoinden-1-ylidene)amino]thiourea has been extensively used in scientific research as a tool to study the role of Src family kinases in various cellular processes. It has been shown to inhibit the activity of Src, Fyn, Yes, and Lyn kinases, which are involved in cell signaling pathways that regulate cell proliferation, migration, and survival. 1-cyclohexyl-3-[(E)-(3-oxoinden-1-ylidene)amino]thiourea has been used to investigate the role of Src kinases in cancer, immunology, and neuroscience.